Methyl 3-[(2-methoxyanilino)carbonyl]benzoate

• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol
• IUPAC Name: methyl 3-[(2-methoxyphenyl)carbamoyl]benzoate
• InChI: InChI=1S/C16H15NO4/c1-20-14-9-4-3-8-13(14)17-15(18)11-6-5-7-12(10-11)16(19)21-2/h3-10H,1-2H3,(H,17,18)
• InChI Key: IIDSHPVKXGPFNC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)C(=O)OC

Description

Methyl 3-[(2-methoxyanilino)carbonyl]benzoate, commonly known as Moclobemide, is a reversible inhibitor of monoamine oxidase A (MAO-A) enzyme. It is a non-selective, reversible, and competitive inhibitor of MAO-A, which is used as an antidepressant and anxiolytic medication. The chemical formula of Moclobemide is C13H17NO3, and its molecular weight is 235.28 g/mol.

Mechanism of Action

Moclobemide inhibits the activity of Methyl 3-[(2-methoxyanilino)carbonyl]benzoate enzyme, which is responsible for the breakdown of monoamine neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting the activity of this compound, Moclobemide increases the availability of these neurotransmitters in the brain, which leads to an improvement in mood and a reduction in anxiety.
Biochemical and Physiological Effects:
Moclobemide has been shown to increase the levels of serotonin, norepinephrine, and dopamine in the brain. This leads to an improvement in mood, reduction in anxiety, and improvement in cognitive function. Moclobemide has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using Moclobemide in lab experiments is its reversible inhibition of Methyl 3-[(2-methoxyanilino)carbonyl]benzoate enzyme, which allows for the study of the effects of monoamine neurotransmitters on various physiological and biochemical processes. However, one of the limitations of using Moclobemide is its non-selective inhibition of this compound, which can lead to the inhibition of other enzymes and the potential for adverse effects.

Future Directions

1. The development of more selective inhibitors of Methyl 3-[(2-methoxyanilino)carbonyl]benzoate enzyme for the treatment of depression and anxiety disorders.
2. The study of the effects of Moclobemide on the gut-brain axis and the microbiome.
3. The investigation of the potential use of Moclobemide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
4. The study of the effects of Moclobemide on synaptic plasticity and neuronal function.
5. The development of new formulations of Moclobemide for improved bioavailability and efficacy.

Synthesis Methods

Moclobemide can be synthesized by reacting 3-aminobenzoic acid with methoxyaniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting product, 3-(methoxyanilino)benzoic acid, is then esterified with methyl chloroformate to form Moclobemide.

Scientific Research Applications

Moclobemide has been extensively studied for its antidepressant and anxiolytic properties. It is used in the treatment of major depressive disorder, social anxiety disorder, and panic disorder. Moclobemide is also used as a cognitive enhancer and has been shown to improve memory and cognitive function in healthy individuals.